Cas no 1806874-75-8 (3-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-2-iodopyridine)

• Product Name: 3-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-2-iodopyridine
• CAS No: 1806874-75-8
• MF: C₇H₄ClF₃IN
• MW: 321.46604347229
• CID: 4806094
• Update Time: 2025-08-05

3-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-2-iodopyridine

• Inchi： 1S/C7H4ClF3IN/c8-2-3-1-4(5(9)10)6(11)13-7(3)12/h1,5H,2H2
• InChI Key： CPHAFUNTASLGIZ-UHFFFAOYSA-N
• SMILES： IC1=C(CCl)C=C(C(=N1)F)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Additional information on 3-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-2-iodopyridine

Introduction to 3-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-2-iodopyridine (CAS No. 1806874-75-8)

3-(Chloromethyl)-5-()-6-]-2-, identified by the CAS number 1806874-75-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential applications in drug development.

The molecular structure of 3-(Chloromethyl)-5-()-6-]-2- incorporates several functional groups that contribute to its unique chemical properties and reactivity. The presence of a group at the 3-position, a group at the 5-position, and a group at the 6-position, along with an core, makes this compound a versatile intermediate in synthetic chemistry. These functional groups not only enhance its reactivity but also open up numerous possibilities for further chemical modifications and derivatization.

In recent years, there has been a growing interest in developing novel pyridine derivatives as potential therapeutic agents. Pyridine-based compounds have shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. The specific arrangement of functional groups in 3-(Chloromethyl)-5-()-6-]-2- makes it an attractive candidate for further exploration in drug discovery programs.

The group is particularly noteworthy due to its ability to participate in nucleophilic substitution reactions, allowing for the introduction of various pharmacophores. This reactivity makes it a valuable building block for constructing more complex molecular architectures. Additionally, the and groups are known to influence the electronic properties of the molecule, potentially enhancing its binding affinity to biological targets.

The synthesis of 3-(Chloromethyl)-5-()-6-]-2-] is a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically involves the functionalization of a pyridine precursor with the appropriate substituents. Advanced synthetic techniques, such as cross-coupling reactions and metal-catalyzed transformations, are often employed to achieve the desired molecular structure.

In the context of medicinal chemistry, 3-(] -5-(\dfrac{difluoromethyl}\dfrac{fluoro}\dfrac{iodopyridine}) has been investigated for its potential as an intermediate in the development of novel small-molecule drugs. Researchers have explored its use in generating derivatives with enhanced pharmacological properties. For instance, modifications at the \(\textbf{chloromethyl}\) group can lead to compounds with improved solubility or metabolic stability, while changes at other positions can fine-tune binding interactions with biological targets.

The \(\textbf{difluoromethyl}\) and \(\textbf{fluoro}\) groups are particularly interesting from a medicinal chemistry perspective. These substituents have been shown to modulate pharmacokinetic properties, such as bioavailability and metabolic clearance. Additionally, they can influence receptor binding affinity by altering electronic distributions within the molecule. Such features make 3-(\(\textbf{chloromethyl}\)) -5-(\(\textbf{difluoromethyl}\)) -6-fluoro\(\textbf{-}2-\(\textbf{iodopyridine}\)) a valuable scaffold for designing next-generation therapeutics.

Efforts are ongoing to explore the biological activity of this compound and its derivatives. Preliminary studies have suggested that certain modifications can lead to compounds with anti-inflammatory or antiviral properties. These findings underscore the importance of continued research in this area and highlight the potential of \(\textbf{3-(chloromethyl)} -5-\(\textbf{difluoromethyl)} -6-\(\textbf{fluoro}-2-\(\textbf{iodopyridine})\) as a starting point for developing novel therapeutic agents.

The development of new synthetic methodologies is also crucial for facilitating further exploration of this compound. Advances in catalytic systems and green chemistry principles can enhance the efficiency and sustainability of synthetic routes. Such improvements will not only reduce costs but also minimize environmental impact, aligning with broader efforts in sustainable pharmaceutical manufacturing.

In conclusion, \(\textbf{3-(chloromethyl)} -5-\(\textbf{difluoromethyl)} -6-\(\textbf{fluoro}-2-\(\textbf{iodopyridine})\) (CAS No.\(1806874-75-8\)) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an attractive candidate for further development as a therapeutic agent or as an intermediate in drug discovery programs. Continued investigation into its biological activity and synthetic applications will undoubtedly contribute valuable insights into future drug development efforts.